Cas no 111781-53-4 (3-(Dimethylamino)-1-(2-pyrazinyl)-2-propen-1-one)

3-(Dimethylamino)-1-(2-pyrazinyl)-2-propen-1-one is a versatile chemical intermediate characterized by its pyrazine and enone functional groups. This compound is particularly valuable in organic synthesis, serving as a key building block for the preparation of heterocyclic compounds and pharmaceutical derivatives. Its conjugated system enhances reactivity, facilitating nucleophilic and electrophilic additions, as well as cyclization reactions. The dimethylamino group further improves solubility in polar organic solvents, aiding in reaction optimization. This compound is commonly utilized in medicinal chemistry research for the development of bioactive molecules due to its structural flexibility and potential for derivatization. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.
3-(Dimethylamino)-1-(2-pyrazinyl)-2-propen-1-one structure
111781-53-4 structure
Product Name:3-(Dimethylamino)-1-(2-pyrazinyl)-2-propen-1-one
CAS No:111781-53-4
MF:C9H11N3O
MW:177.203141450882
MDL:MFCD02325230
CID:1027572
PubChem ID:5825354
Update Time:2025-08-05

3-(Dimethylamino)-1-(2-pyrazinyl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(Dimethylamino)-1-(pyrazin-2-yl)prop-2-en-1-one
    • 3-(Dimethylamino)-1-(2-pyrazinyl)-2-propen-1-one
    • 3-dimethylamino-1-(2-pyrazinyl)-2-propen-1-one
    • 3-dimethylamino-1(2-pyrazinyl)prop-2-enone
    • 3-dimethylamino-1-(pyraz-2-yl)-2-propen-1-one
    • 3-dimethylamino-1-pyrazin-2-yl-propenone
    • DB-102350
    • SCHEMBL4262480
    • 111781-53-4
    • (2E)-3-(dimethylamino)-1-(pyrazin-2-yl)prop-2-en-1-one
    • (E)-3-(DIMETHYLAMINO)-1-(PYRAZIN-2-YL)PROP-2-EN-1-ONE
    • CLHUZMQFALLXDS-ZZXKWVIFSA-N
    • CS-0054762
    • 3W-0873
    • 866000-17-1
    • J-501941
    • SCHEMBL212317
    • MFCD02325230
    • (E)-3-(dimethylamino)-1-pyrazin-2-ylprop-2-en-1-one
    • AKOS005070361
    • EN300-243555
    • MDL： MFCD02325230
    • Inchi： 1S/C9H11N3O/c1-12(2)6-3-9(13)8-7-10-4-5-11-8/h3-7H,1-2H3/b6-3+
    • InChI Key： CLHUZMQFALLXDS-ZZXKWVIFSA-N
    • SMILES： O=C(C1C=NC=CN=1)/C=C/N(C)C

Computed Properties

  • Exact Mass: 177.09000
  • Monoisotopic Mass: 177.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 46.1Ų

Experimental Properties

  • Density: 1.122±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 138 ºC (ethanol )
  • Boiling Point: 288.1±40.0 ºC (760 Torr),
  • Flash Point: 128.0±27.3 ºC,
  • Solubility: Slightly soluble (17 g/l) (25 º C),
  • PSA: 46.09000
  • LogP: 0.73460

3-(Dimethylamino)-1-(2-pyrazinyl)-2-propen-1-one Security Information

  • HazardClass：IRRITANT
  • Storage Condition：Sealed in dry,2-8°C(BD182141)

3-(Dimethylamino)-1-(2-pyrazinyl)-2-propen-1-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(Dimethylamino)-1-(2-pyrazinyl)-2-propen-1-one Pricemore >>

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abcr
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 €478.80 2023-07-20
abcr
AB257111-5 g
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